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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe and accurate preparation of

rubidium nitrate solutions for laboratory use. The information is intended for qualified

personnel trained in handling chemical reagents.

Introduction
Rubidium nitrate (RbNO₃) is a white, crystalline solid that is highly soluble in water.[1][2] It

serves as a precursor for the synthesis of other rubidium compounds and has applications in

various fields of research, including as a component in pyrotechnic compositions and in certain

optical and scintillation applications.[2][3] Accurate preparation of rubidium nitrate solutions is

crucial for reproducible experimental results.

Safety Precautions
Rubidium nitrate is an oxidizing agent and can cause skin, eye, and respiratory irritation.[4][5]

[6][7] It is essential to handle this compound in a well-ventilated area, preferably a fume hood,

and to wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.[7][8] Avoid contact with combustible materials.[6][8] In case of contact with

eyes, rinse immediately with plenty of water for at least 15 minutes.[5][8] If inhaled, move to

fresh air.[8] For skin contact, wash with soap and water.[5] Always consult the Safety Data

Sheet (SDS) before use.[4][5][6][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b080625?utm_src=pdf-interest
https://www.benchchem.com/product/b080625?utm_src=pdf-body
https://www.benchchem.com/product/b080625?utm_src=pdf-body
https://www.sciencemadness.org/smwiki/index.php/Rubidium_nitrate
https://en.wikipedia.org/wiki/Rubidium_nitrate
https://en.wikipedia.org/wiki/Rubidium_nitrate
https://www.docbrown.info/page03/abs-equations/abs06a-rbno3.htm
https://www.benchchem.com/product/b080625?utm_src=pdf-body
https://www.benchchem.com/product/b080625?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-5293-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTUxODN8YXBwbGljYXRpb24vcGRmfGFEVmhMMmczWWk4NU1UZ3hNamc1T1RNNE9UYzBMMU5FUWw4MU1qa3pYMEZWWDBWT0xuQmtaZ3xkMTIwNmFjODI2MTg4ZjAzMjBmZmVhNWQyNGRjYjc0MmM1N2IyYWI5ZWFiY2EzYzY4YjdhMDU0OTNiMTY2Y2Zj
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13496&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC300070100&countryCode=US&language=en
https://analyzing-testing.netzsch.com/_Resources/Persistent/7/b/a/0/7ba08752b43f0d26d7e4bc9f2130b5ea1c19e518/RbNO3_MSDS_E_Rubidium_nitrate_5.0.pdf
https://analyzing-testing.netzsch.com/_Resources/Persistent/7/b/a/0/7ba08752b43f0d26d7e4bc9f2130b5ea1c19e518/RbNO3_MSDS_E_Rubidium_nitrate_5.0.pdf
https://pim-resources.coleparmer.com/sds/95098.pdf
https://www.fishersci.com/store/msds?partNumber=AC300070100&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95098.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13496&PLANT=d__ALF
https://pim-resources.coleparmer.com/sds/95098.pdf
https://pim-resources.coleparmer.com/sds/95098.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13496&PLANT=d__ALF
https://www.carlroth.com/medias/SDB-5293-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTUxODN8YXBwbGljYXRpb24vcGRmfGFEVmhMMmczWWk4NU1UZ3hNamc1T1RNNE9UYzBMMU5FUWw4MU1qa3pYMEZWWDBWT0xuQmtaZ3xkMTIwNmFjODI2MTg4ZjAzMjBmZmVhNWQyNGRjYjc0MmM1N2IyYWI5ZWFiY2EzYzY4YjdhMDU0OTNiMTY2Y2Zj
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13496&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC300070100&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/95098.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quantitative Data
A summary of the key quantitative properties of rubidium nitrate is provided in the table below

for easy reference.

Property Value Source

Molecular Weight 147.47 g/mol [1][9]

Appearance White crystalline solid [1][2][5]

Density 3.11 g/cm³ [1][2][4]

Melting Point
310 °C (590 °F; 583 K)

(decomposes)
[1][2]

Solubility in Water 44.28 g/100 mL (at 16 °C) [1][2]

>500 g/L [4]

65.0 g/100 mL (at 25 °C) [1][2]

pH of Solution Approximately 7.0 (neutral) [10]

Experimental Protocols
Preparation of a 1 M Rubidium Nitrate Stock Solution
This protocol describes the preparation of 100 mL of a 1 M rubidium nitrate stock solution.

Materials and Equipment:

Rubidium nitrate (RbNO₃), solid

Deionized or distilled water

100 mL volumetric flask

Beaker

Glass stirring rod
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Weighing boat

Spatula

Analytical balance

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Procedure:

Calculate the required mass of rubidium nitrate:

The molecular weight of RbNO₃ is 147.47 g/mol .

To prepare 100 mL (0.1 L) of a 1 M solution, the required mass is: 1 mol/L * 0.1 L * 147.47

g/mol = 14.747 g.

Weigh the rubidium nitrate:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out 14.747 g of solid rubidium nitrate using a spatula.

Dissolve the rubidium nitrate:

Transfer the weighed rubidium nitrate to a beaker containing approximately 50 mL of

deionized water.

Stir the mixture with a glass stirring rod until the solid is completely dissolved. Gentle

heating on a hot plate can be used to aid dissolution if necessary, but allow the solution to

cool to room temperature before proceeding.

Prepare the final solution:

Carefully transfer the dissolved rubidium nitrate solution into a 100 mL volumetric flask.

Rinse the beaker and stirring rod with a small amount of deionized water and add the

rinsings to the volumetric flask to ensure all the rubidium nitrate is transferred.
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Add deionized water to the volumetric flask until the bottom of the meniscus reaches the

calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Store the prepared stock solution in a clearly labeled, tightly sealed container.[1]

Recommended storage temperature is 15–25 °C.[4]

Preparation of Dilute Solutions from Stock
This protocol describes the preparation of a 10 mM rubidium nitrate solution from the 1 M

stock solution.

Materials and Equipment:

1 M Rubidium nitrate stock solution

Deionized or distilled water

Appropriate size volumetric flask (e.g., 100 mL)

Pipette and pipette controller

Beaker

Personal Protective Equipment (PPE)

Procedure:

Calculate the required volume of stock solution:

Use the dilution formula: M₁V₁ = M₂V₂

M₁ = Concentration of the stock solution (1 M)

V₁ = Volume of the stock solution to be used (unknown)
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M₂ = Desired concentration of the dilute solution (10 mM = 0.01 M)

V₂ = Desired final volume of the dilute solution (e.g., 100 mL)

V₁ = (M₂V₂) / M₁ = (0.01 M * 100 mL) / 1 M = 1 mL

Prepare the dilute solution:

Using a pipette, transfer 1 mL of the 1 M rubidium nitrate stock solution into a 100 mL

volumetric flask.

Add deionized water to the flask until the bottom of the meniscus reaches the calibration

mark.

Cap the flask and invert it several times to ensure thorough mixing.

Storage:

Store the dilute solution in a clearly labeled, tightly sealed container under the same

conditions as the stock solution.

Mandatory Visualizations
The following diagrams illustrate the workflow and logical relationships in the preparation of

rubidium nitrate solutions.
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Preparation of 1 M Rubidium Nitrate Stock Solution

Calculate Mass of RbNO₃

(14.747 g for 100 mL)

Weigh 14.747 g of RbNO₃

Dissolve in ~50 mL Deionized Water

Transfer to 100 mL Volumetric Flask

Add Deionized Water to the Mark

Mix Thoroughly

Store in a Labeled Container

Click to download full resolution via product page

Caption: Workflow for preparing a 1 M rubidium nitrate stock solution.
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Preparation of Dilute Rubidium Nitrate Solution

Calculate Volume of Stock Solution
(M₁V₁ = M₂V₂)

Pipette Calculated Volume of Stock Solution

Transfer to a New Volumetric Flask

Add Deionized Water to the Mark

Mix Thoroughly

Store in a Labeled Container

Click to download full resolution via product page

Caption: Workflow for preparing a dilute rubidium nitrate solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sciencemadness.org/smwiki/index.php/Rubidium_nitrate
https://en.wikipedia.org/wiki/Rubidium_nitrate
https://www.docbrown.info/page03/abs-equations/abs06a-rbno3.htm
https://www.docbrown.info/page03/abs-equations/abs06a-rbno3.htm
https://www.docbrown.info/page03/abs-equations/abs06a-rbno3.htm
https://www.docbrown.info/page03/abs-equations/abs06a-rbno3.htm
https://www.carlroth.com/medias/SDB-5293-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTUxODN8YXBwbGljYXRpb24vcGRmfGFEVmhMMmczWWk4NU1UZ3hNamc1T1RNNE9UYzBMMU5FUWw4MU1qa3pYMEZWWDBWT0xuQmtaZ3xkMTIwNmFjODI2MTg4ZjAzMjBmZmVhNWQyNGRjYjc0MmM1N2IyYWI5ZWFiY2EzYzY4YjdhMDU0OTNiMTY2Y2Zj
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA13496&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC300070100&countryCode=US&language=en
https://analyzing-testing.netzsch.com/_Resources/Persistent/7/b/a/0/7ba08752b43f0d26d7e4bc9f2130b5ea1c19e518/RbNO3_MSDS_E_Rubidium_nitrate_5.0.pdf
https://pim-resources.coleparmer.com/sds/95098.pdf
https://dqpure.com/rubidium-nitrate/
https://www.webqc.org/compound-Rubidium+nitrate-RbNO3.html
https://www.benchchem.com/product/b080625#preparing-rubidium-nitrate-solutions-for-laboratory-use
https://www.benchchem.com/product/b080625#preparing-rubidium-nitrate-solutions-for-laboratory-use
https://www.benchchem.com/product/b080625#preparing-rubidium-nitrate-solutions-for-laboratory-use
https://www.benchchem.com/product/b080625#preparing-rubidium-nitrate-solutions-for-laboratory-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080625?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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